Cas no 77211-75-7 (Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 77211-75-7
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD11976640
• CID: 1026212
• PubChem ID: 13016598
• Update Time: 2025-06-22

Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate
• benzyl 1-oxa-6-aza-spiro[2.5]octane-6-carboxylate
• 1-oxa-6-aza-spiro[2.5]octane-6-carboxylic acid benzyl ester
• 6-benzyloxycarbonyl-1-oxa-6-azaspiro[2.5]octane
• AGN-PC-00KH78
• ANW-55353
• benzyloxaazaspirooctanecarboxylate
• CTK8B6965
• OR40376
• phenylmethyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate
• RP14091
• 1-Oxa-6-azaspiro[2.5]octan-6-carboxylic acid benzyl ester
• 1-Oxa-6-azaspiro[2.5]octane-6-carboxylic acid, phenylmethyl ester
• FDDADAAYFIUZLX-UHFFFAOYSA-N
• 2054AC
• SB22091
• FCH2844122
• AM101262
• AK
• 1-Oxa-6-azaspiro[2.5]octan-6-carboxylic acid benzyl ester, AldrichCPR
• DTXSID60515281
• EN300-7342055
• J-519771
• AKOS015910137
• Benzyl1-oxa-6-azaspiro[2.5]octane-6-carboxylate
• FT-0684431
• 77211-75-7
• MFCD11976640
• A865320
• CDA21175
• SY128872
• 6-Cbz-1-oxa-6-azaspiro[2.5]octane
• CS-W000441
• SCHEMBL541133
• FF-0054
• Z2049885323
• Benzyl 2-oxa-6-azaspiro[2.5]octane-6-carboxylate
• DB-351077

• MDL： MFCD11976640
• Inchi： 1S/C14H17NO3/c16-13(17-10-12-4-2-1-3-5-12)15-8-6-14(7-9-15)11-18-14/h1-5H,6-11H2
• InChI Key： FDDADAAYFIUZLX-UHFFFAOYSA-N
• SMILES： O1CC21CCN(C(=O)OCC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• XLogP3: 1.6

Experimental Properties

• Flash Point: 20℃(68℉)(lit.)

Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate

Comprehensive Overview of Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 77211-75-7)

Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 77211-75-7) is a specialized organic compound widely recognized for its unique spirocyclic structure and versatile applications in pharmaceutical and chemical research. This compound belongs to the class of heterocyclic compounds, featuring both oxygen and nitrogen atoms within its ring system. Its molecular formula is C₁₄H₁₇NO₃, and it exhibits a molecular weight of 247.29 g/mol. The compound's spiro[2.5]octane core contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate has gained attention due to its potential role in the development of bioactive molecules and drug candidates. Researchers are particularly interested in its spirocyclic scaffold, which is often associated with enhanced binding affinity and selectivity in medicinal chemistry. The compound's benzyl carboxylate moiety further enhances its utility as a protective group or a building block in multi-step syntheses. Its applications span across peptide synthesis, catalysis, and the design of novel therapeutic agents.

The synthesis of Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate typically involves ring-closing reactions and esterification techniques. Advanced methods such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound. Its stability under various conditions makes it suitable for storage and transportation in research settings.

From an industrial perspective, Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate is often sourced from specialized chemical suppliers and custom synthesis providers. The compound's purity, typically exceeding 95%, is critical for its performance in downstream applications. Recent trends indicate a growing demand for high-purity intermediates in the pharmaceutical sector, driven by the need for precision medicine and targeted therapies. This aligns with the broader industry shift toward sustainable chemistry and green synthesis practices.

In the context of drug discovery, Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate has been investigated for its potential in modulating enzyme activity and receptor interactions. Its spirocyclic framework mimics natural product architectures, which are often associated with lower toxicity and higher efficacy. This has led to its inclusion in libraries for high-throughput screening (HTS) and fragment-based drug design (FBDD). Additionally, its compatibility with click chemistry and bioconjugation techniques expands its utility in chemical biology.

For researchers and chemists, understanding the structure-activity relationship (SAR) of Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate is essential. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling can provide insights into its interactions with biological targets. The compound's logP and solubility profiles are also critical parameters for its application in formulation development.

In summary, Benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 77211-75-7) represents a promising chemical entity with broad relevance in modern research. Its unique structural features, combined with its synthetic accessibility, position it as a valuable tool for advancing pharmaceutical innovation and material science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation therapeutics and functional materials.